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Introduction
Polonium-216 (216Po) is a naturally occurring alpha-emitting radionuclide and a key

intermediate in the thorium-232 (232Th) decay series. It is formed from the alpha decay of

Radon-220 (220Rn) and rapidly decays via alpha emission to Lead-212 (212Pb).[1][2] Due to

its extremely short half-life of approximately 0.145 seconds, the identification of 216Po requires

specialized approaches that differ significantly from the protocols used for long-lived isotopes

like 210Po.[1][2]

Standard alpha spectrometry protocols often involve time-consuming radiochemical

separations to isolate the nuclide of interest.[3] Such methods are impractical for 216Po.

Therefore, its identification relies on the in-situ measurement of its parent, 220Rn (also known

as thoron), and the subsequent detection of its characteristic alpha decay. This application note

provides a detailed protocol for the identification of 216Po by capturing thoron progeny and

performing rapid alpha spectrometry.
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Alpha spectrometry is a powerful technique for measuring the isotopic composition of elements

that decay by alpha particle emission.[3] The analysis involves placing a prepared sample in a

vacuum chamber and measuring the energy of emitted alpha particles with a detector.[3] Since

each alpha-emitting radionuclide has a unique and well-defined decay energy, the resulting

energy spectrum allows for the identification and quantification of the isotopes present.[3]

Principle of 216Po Identification
The identification of 216Po is achieved by detecting its distinct high-energy alpha particle

emission. 216Po decays 100% by alpha emission, primarily to the ground state of 212Pb.[4][5]

This decay is characterized by a sharp energy peak at approximately 6.906 MeV.[1][4] The

protocol described herein focuses on the collection of 220Rn decay products, which includes

the short-lived 216Po, onto a suitable medium for immediate analysis in an alpha spectrometer.

Quantitative Data Summary
The nuclear decay characteristics of 216Po and associated radionuclides in the 220Rn decay

chain are summarized below. This data is critical for spectrum calibration and interpretation.

Radionuclide Half-Life
Principal Alpha
Decay Energy
(MeV)

Decay Mode

220Rn (Thoron) 55.6 s 6.288 α

216Po 0.145 s 6.906 α

212Pb 10.64 h - β-

212Bi 60.55 min
6.051 (33.7%), 6.090

(66.3%)
α / β-

212Po 299 ns 8.785 α

Data sourced from[1][2][4].
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The following diagram illustrates the general workflow for the identification of 216Po via alpha

spectrometry.

Experimental Workflow for 216Po Identification
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Caption: Workflow for 216Po identification.

Detailed Experimental Protocols
This section outlines the detailed methodology for the identification of 216Po.
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Materials and Equipment
Alpha Spectrometer: System with a Passivated Implanted Planar Silicon (PIPS) or similar

solid-state detector, vacuum chamber, and Multi-Channel Analyzer (MCA).[6]

Vacuum Pump

220Rn (Thoron) source (e.g., a 232Th source)

Electrostatic collection apparatus or filter holder assembly

Metal planchets (stainless steel or nickel)[7][8]

NIST-traceable alpha calibration source (e.g., a mixed source containing 234U, 238U,

239Pu, and 241Am).[9]

Data analysis software (e.g., OriginPro, ROOT).[7][10]

Alpha Spectrometer Calibration
Accurate energy and efficiency calibration is paramount for correct nuclide identification.

Initial Setup: Ensure the alpha spectrometer is properly set up, with the detector installed in

the vacuum chamber and connected to the MCA.[9]

Background Check: Acquire a background spectrum for a sufficient duration (e.g., 1000

minutes) to identify any existing contamination in the chamber.[11]

Energy Calibration:

Place the NIST-traceable mixed alpha standard in the detector chamber.

Evacuate the chamber to the recommended operating pressure.

Acquire a spectrum for a period sufficient to obtain well-defined peaks for all isotopes in

the standard (e.g., 30-60 minutes).

Identify the channel number corresponding to the centroid of each known alpha peak.
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Create a calibration curve by plotting the known alpha energies of the standard against

their corresponding channel numbers. Perform a linear fit to determine the energy-per-

channel relationship.[10] The energy range of interest should typically be set between 3

and 8 MeV.[3][9]

Efficiency Calibration:

Using the same calibrated source, determine the detector's efficiency. This is calculated as

the ratio of the net counts in a specific peak to the total number of alpha particles emitted

by the source at that energy during the counting time.

Efficiency calibration is less critical for simple identification but essential for quantitative

analysis.

Sample Preparation: 220Rn Progeny Collection
Since 216Po cannot be chemically isolated, its progeny, which are typically charged, must be

collected from a 220Rn source.

Method: Electrostatic Collection

Place the 220Rn source within a collection chamber.

Position a negatively biased metal planchet (e.g., -300 V) inside the chamber. The positively

charged progeny of 220Rn (including 216Po) will be attracted to and deposited onto the

planchet.[7]

Allow collection to proceed for a defined period (e.g., 10-30 minutes) to allow for the build-up

of progeny on the planchet.

Data Acquisition
Rapid Transfer: Immediately after the collection period, turn off the high voltage, vent the

collection chamber, and quickly transfer the planchet to the alpha spectrometer's vacuum

chamber.

Evacuate and Count: Evacuate the spectrometer chamber and begin data acquisition

immediately. The short half-life of 216Po necessitates a rapid transition from collection to
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counting.

Acquisition Time: Set the counting time based on the expected activity. A short acquisition

time (e.g., 5-15 minutes) is often sufficient to observe the 216Po peak before it decays away.

Data Analysis and 216Po Identification
Spectrum Visualization: Display the acquired spectrum using the MCA software.

Peak Identification: Apply the energy calibration to the spectrum.

Confirm 216Po: Look for a distinct peak at approximately 6.906 MeV.[1][4] The presence of

this peak is the primary identifier for 216Po.

Corroborative Evidence: The spectrum may also show peaks from other radionuclides in the

220Rn decay chain, such as 220Rn (6.288 MeV) and 212Bi/212Po (multiple peaks, including

a prominent one at 8.785 MeV from 212Po). The presence of these related peaks provides

strong corroborative evidence for the correct identification of the decay chain.

Summary of Key Parameters
The following table summarizes typical operational parameters for the identification of 216Po.
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Parameter Typical Value / Setting Rationale

Detector Type
PIPS (Passivated Implanted

Planar Silicon)

Provides good energy

resolution (typically < 50 keV

FWHM).[3][6]

Chamber Vacuum < 50 mTorr

Minimizes energy degradation

of alpha particles due to

interaction with air molecules.

Energy Range 3 - 10 MeV

Encompasses all key alpha

peaks in the 220Rn decay

chain.[3]

Collection Time 10 - 30 minutes
Allows for sufficient deposition

of 220Rn progeny.

Counting Time 5 - 15 minutes
Sufficient to capture the decay

of the short-lived 216Po.

216Po Identification Energy 6.906 MeV
The characteristic alpha decay

energy for 216Po.[1][4]

Conclusion
The identification of 216Po by alpha spectrometry is a non-trivial task due to its extremely short

half-life. The protocol outlined provides a robust methodology centered on the rapid collection

and measurement of its parent's (220Rn) decay products. By employing techniques such as

electrostatic collection and performing immediate spectral acquisition with a properly calibrated

alpha spectrometer, researchers can successfully identify the characteristic 6.906 MeV alpha

emission of 216Po. This methodology is crucial for studies involving the 232Th decay chain

and in various applications within nuclear science and environmental monitoring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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